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Cat. No.: B10822766

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-BIO8898 is a small molecule inhibitor of the CD40-CD154 co-stimulatory interaction.[1]

[2][3] It functions by disrupting the native trimeric structure of the CD40 ligand (CD40L), a

member of the tumor necrosis factor (TNF) family.[4][5] Specifically, (Rac)-BIO8898
intercalates between two subunits of the CD40L trimer, which prevents its binding to the CD40

receptor.[4][5][6] This inhibition of the CD40-CD40L pathway has implications for studying and

potentially treating various diseases, including autoimmune disorders and certain cancers,

where this signaling cascade is crucial for disease progression.[6] In cellular assays, (Rac)-
BIO8898 has been shown to inhibit CD40L-induced apoptosis.[4][5][7] The half-maximal

inhibitory concentration (IC50) for the inhibition of CD154 binding to CD40-Ig is approximately

25 μM.[1][2][4] Proper preparation of stock solutions is paramount to ensure the accuracy and

reproducibility of experimental results.

Physicochemical Properties and Quantitative Data
(Rac)-BIO8898 is a complex organic molecule with the following properties:
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Property Value

Molecular Formula C₅₃H₆₄N₈O₆

Molecular Weight 909.13 g/mol

CAS Number 402564-79-8

Target TNF Receptor (specifically CD40L)

Pathway Apoptosis

Experimental Protocols
In Vitro Stock Solution Preparation (DMSO)
This protocol outlines the preparation of a high-concentration stock solution of (Rac)-BIO8898
in Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution into cell culture media for in

vitro experiments.

Materials:

(Rac)-BIO8898 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Protocol:

Weighing: Carefully weigh the desired amount of (Rac)-BIO8898 powder in a sterile vial.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration. For example, to prepare a 10 mM stock solution, add the appropriate volume
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of DMSO as indicated in the table below.

Dissolution: Vortex the mixture thoroughly. Due to the nature of the compound, ultrasonic

treatment is necessary to ensure complete dissolution and the formation of a clear solution.

[1]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into single-use aliquots.[7]

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

[7]

Stock Solution Preparation Table (for In Vitro Use):[1]

Desired Stock
Concentration

Volume of DMSO to
add to 1 mg of
(Rac)-BIO8898

Volume of DMSO to
add to 5 mg of
(Rac)-BIO8898

Volume of DMSO to
add to 10 mg of
(Rac)-BIO8898

1 mM 1.1000 mL 5.4998 mL 10.9995 mL

5 mM 0.2200 mL 1.1000 mL 2.1999 mL

10 mM 0.1100 mL 0.5500 mL 1.1000 mL

In Vivo Working Solution Preparation
For in vivo experiments, (Rac)-BIO8898 requires a multi-component solvent system for

administration. The following protocols describe the preparation of working solutions from a

concentrated DMSO stock. It is recommended to prepare these solutions fresh on the day of

use.[7]

Materials:

Concentrated (Rac)-BIO8898 stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80
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Saline (sterile, physiological)

20% Sulfobutylether-β-cyclodextrin (SBE-β-CD) in saline

Corn oil

Sterile tubes and syringes

Protocol 1: PEG300, Tween-80, and Saline Formulation[1]

This formulation results in a clear solution with a solubility of at least 2.5 mg/mL.[1]

Start with a 25 mg/mL stock solution of (Rac)-BIO8898 in DMSO.[8]

In a sterile tube, add 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

The final solvent ratio is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

Protocol 2: SBE-β-CD Formulation[1]

This formulation also yields a clear solution with a solubility of at least 2.5 mg/mL.[1]

Start with a 25 mg/mL stock solution of (Rac)-BIO8898 in DMSO.

In a sterile tube, add 100 µL of the DMSO stock solution to 900 µL of a 20% SBE-β-CD

solution in saline.

Mix thoroughly until a clear solution is formed.

Protocol 3: Corn Oil Formulation[1]

This formulation also provides a solubility of at least 2.5 mg/mL.[1]
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Start with a 25 mg/mL stock solution of (Rac)-BIO8898 in DMSO.

In a sterile tube, add 100 µL of the DMSO stock solution to 900 µL of corn oil.

Mix thoroughly until a uniform solution or suspension is achieved.

Mechanism of Action and Signaling Pathway
(Rac)-BIO8898 disrupts the interaction between CD40L (CD154) on activated T-cells and

CD40 on antigen-presenting cells (such as B-cells, macrophages, and dendritic cells). This

interaction is a critical co-stimulatory signal for B-cell activation, proliferation, and

differentiation, as well as for the activation of other immune cells. By inhibiting this interaction,

(Rac)-BIO8898 can modulate immune responses and related signaling cascades, including the

NF-κB and MAPK pathways.[9]
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Caption: Mechanism of action of (Rac)-BIO8898.
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Experimental Workflow
The following diagram illustrates the general workflow for preparing (Rac)-BIO8898 stock and

working solutions for in vitro and in vivo applications.

Stock Solution Preparation

Working Solution Preparation

Weigh (Rac)-BIO8898 Powder Add DMSO Vortex & Ultrasonicate High-Concentration
Stock Solution Aliquot

Dilute in Culture Media

Prepare Formulation
(e.g., with PEG300, Tween-80, Saline)
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In Vitro Experiments
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Caption: Workflow for preparing (Rac)-BIO8898 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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